Cas no 1805494-48-7 (5-Hydroxy-4-(trifluoromethyl)picolinonitrile)

• Product Name: 5-Hydroxy-4-(trifluoromethyl)picolinonitrile
• CAS No: 1805494-48-7
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4904120
• Update Time: 2025-10-20

5-Hydroxy-4-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H3F3N2O/c8-7(9,10)5-1-4(2-11)12-3-6(5)13/h1,3,13H
• InChI Key： ZWNCQWAJFCFXMI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=NC=C1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 5-Hydroxy-4-(trifluoromethyl)picolinonitrile

Comprehensive Overview of 5-Hydroxy-4-(trifluoromethyl)picolinonitrile (CAS No. 1805494-48-7)

5-Hydroxy-4-(trifluoromethyl)picolinonitrile (CAS No. 1805494-48-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing picoline derivative features a trifluoromethyl group and a hydroxy substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, crop protection, and material science.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Researchers are particularly interested in its role as a building block for small molecule inhibitors and ligands in catalytic systems. With the growing demand for fluorinated compounds in medicinal chemistry, 5-Hydroxy-4-(trifluoromethyl)picolinonitrile offers a promising scaffold for designing next-generation therapeutics targeting enzymes and receptors.

Recent advancements in synthetic methodologies have improved the accessibility of this compound, enabling its use in high-throughput screening and structure-activity relationship (SAR) studies. Its solubility and stability under various conditions make it suitable for diverse experimental setups. Additionally, the trifluoromethyl group enhances the compound's metabolic stability, a critical factor in pharmacokinetic optimization.

In agrochemical applications, 5-Hydroxy-4-(trifluoromethyl)picolinonitrile has shown potential as a precursor for pesticide development. Its ability to interact with biological targets in pests while maintaining low environmental toxicity aligns with the industry's shift toward sustainable crop protection. This aligns with the global trend of green chemistry and eco-friendly formulations.

The compound's spectroscopic data, including NMR and mass spectrometry profiles, have been well-documented, facilitating its identification and purity assessment. Analytical techniques such as HPLC and LC-MS are commonly employed to ensure its quality for research purposes. These details are crucial for laboratories focusing on precision synthesis and compound characterization.

As the scientific community continues to explore fluorinated heterocycles, 5-Hydroxy-4-(trifluoromethyl)picolinonitrile remains a compound of interest due to its multifunctional reactivity. Its integration into combinatorial chemistry libraries further underscores its value in accelerating lead compound discovery. Future research may uncover additional applications in electronic materials or catalysis, expanding its utility beyond life sciences.

For researchers seeking reliable sources of CAS No. 1805494-48-7, it is essential to collaborate with certified suppliers who adhere to Good Manufacturing Practices (GMP). Proper handling and storage recommendations should be followed to maintain the compound's integrity. With its growing relevance in cutting-edge research, this compound is poised to play a pivotal role in advancing chemical innovation.